Cas no 2229482-38-4 ((2,2-dimethyl-3-{7-oxabicyclo2.2.1heptan-2-yl}cyclopropyl)methanamine)

• Product Name: (2,2-dimethyl-3-{7-oxabicyclo2.2.1heptan-2-yl}cyclopropyl)methanamine
• CAS No: 2229482-38-4
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 6291232
• PubChem ID: 165714149
• Update Time: 2025-05-23

(2,2-dimethyl-3-{7-oxabicyclo2.2.1heptan-2-yl}cyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2,2-dimethyl-3-{7-oxabicyclo2.2.1heptan-2-yl}cyclopropyl)methanamine
• EN300-1997673
• (2,2-dimethyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}cyclopropyl)methanamine
• 2229482-38-4

• Inchi： 1S/C12H21NO/c1-12(2)9(6-13)11(12)8-5-7-3-4-10(8)14-7/h7-11H,3-6,13H2,1-2H3
• InChI Key： KJJPKMCMWLBVSX-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(C2)C1C(CN)C1(C)C

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Additional information on (2,2-dimethyl-3-{7-oxabicyclo2.2.1heptan-2-yl}cyclopropyl)methanamine

The Compound CAS No 2229482-38-4: A Comprehensive Overview

The compound with CAS No 2229482-38-4, known as (2,2-dimethyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}cyclopropyl)methanamine, is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its intricate bicyclic framework and potential applications in drug design and advanced materials.

Structural Analysis: The molecule features a bicyclo[7-oxabicyclo[2.2.1]heptan] system, which is a fused ring structure containing an oxygen atom within the bicyclic framework. This structural motif is known for its stability and rigidity, making it an attractive scaffold for various chemical modifications. The presence of a methanamine group further enhances the compound's reactivity and functional versatility.

Synthesis and Characterization: Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed a combination of ring-closing metathesis and subsequent functionalization steps to construct the bicyclic core. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's structure and purity.

Applications in Drug Design: The 7-oxabicyclo[7-oxabicyclo[] system has shown promise in mimicking natural product scaffolds, which are often found in bioactive molecules. Studies have demonstrated that this compound exhibits moderate activity against certain enzyme targets, suggesting its potential as a lead compound in drug discovery programs.

Materials Science Potential: Beyond pharmacology, the rigid bicyclic structure of this compound makes it an intriguing candidate for applications in materials science. Researchers are exploring its use as a building block for constructing advanced polymers and supramolecular assemblies with tailored mechanical properties.

Latest Research Findings: Recent studies have focused on the stereochemical outcomes of this compound's synthesis, revealing insights into the influence of steric and electronic factors on the formation of the bicyclic core. Additionally, computational modeling has been employed to predict the compound's interactions with biological targets, providing valuable data for future experimental designs.

In conclusion, CAS No 2294848-38-4 represents a fascinating example of how complex molecular architectures can be leveraged for diverse applications across multiple scientific disciplines. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.